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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Methyl 2,3-
dibromopropionate (CAS No. 1729-67-5). The following sections detail the hazardous

properties, proper handling procedures, emergency response, and disposal of this compound,

tailored for a laboratory and research environment.

Hazard Identification and Classification
Methyl 2,3-dibromopropionate is a combustible liquid that can cause serious eye and skin

irritation.[1] It may also cause respiratory irritation.[2]

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 2,3-dibromopropionate is classified as follows:
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Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation[2]

Signal Word: Warning[2]

Hazard Pictogram:

GHS07: Exclamation Mark[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 2,3-dibromopropionate is

provided in the table below for easy reference.
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Property Value

CAS Number 1729-67-5[1][3][4]

Molecular Formula C₄H₆Br₂O₂[3]

Molecular Weight 245.90 g/mol [3]

Appearance Clear, colorless liquid[1][4]

Boiling Point 83-86 °C at 10 mmHg (13 hPa)[1][4]

Density 1.944 g/mL at 20 °C[1]

Refractive Index n20/D 1.514

Storage Temperature 2-8 °C[1][4]

Flash Point Not applicable / Not determined[2]

Stability
Stable under normal temperatures and

pressures.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

Methyl 2,3-dibromopropionate.

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment should be worn when handling this

chemical:

Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory. A face

shield may be required for larger quantities or when there is a risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., neoprene) are required. Always inspect gloves

prior to use.
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Clothing: A lab coat or chemical-resistant apron should be worn. For larger scale

operations, a chemical protection suit may be necessary.

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Engineering Controls
Work with Methyl 2,3-dibromopropionate should be conducted in a well-ventilated area,

preferably in a chemical fume hood.[3] An eyewash station and safety shower must be readily

accessible in the immediate work area.

Storage
Store containers tightly closed in a cool, dry, and well-ventilated area.[1][5] The recommended

storage temperature is between 2-8°C.[1][4] Keep away from heat, sparks, and open flames.[1]

The following diagram outlines the logical workflow for the safe handling of Methyl 2,3-
dibromopropionate.
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Safe Handling Workflow for Methyl 2,3-dibromopropionate

Receiving

Storage (2-8°C, well-ventilated)
Keep away from heat/ignition sources

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood

Experimental Use

Decontaminate Equipment & Work Area

Waste Disposal
(Follow institutional protocols) Remove PPE
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First-Aid Response for Methyl 2,3-dibromopropionate Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Wash with soap and water for 15 min.
Remove contaminated clothing.

Flush with water for 15 min.
Remove contact lenses.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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